Cas no 147029-74-1 (Methanone, [4-[(4-O-a-D-glucopyranosyl-b-D-glucopyranosyl)oxy]phenyl](4-nitrophenyl)-)

• Product Name: Methanone, [4-[(4-O-a-D-glucopyranosyl-b-D-glucopyranosyl)oxy]phenyl](4-nitrophenyl)-
• CAS No: 147029-74-1
• MF: C₂₅H₂₉NO₁₄
• MW: 567.496068716049
• CID: 194495
• PubChem ID: 3073182
• Update Time: 2025-04-19

Methanone, [4-[(4-O-a-D-glucopyranosyl-b-D-glucopyranosyl)oxy]phenyl](4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[(4-O-a-D-glucopyranosyl-b-D-glucopyranosyl)oxy]phenyl](4-nitrophenyl)-
• [4-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyphenyl]-(4-nitrophenyl)methanone
• 147029-74-1
• Methanone, (4-((4-O-alpha-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)phenyl)(4-nitrophenyl)-
• DTXSID60163569
• (4-((4-O-alpha-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)phenyl)(4-nitrophenyl)methanone

• Inchi： 1S/C25H29NO14/c27-9-15-18(30)19(31)21(33)25(38-15)40-23-16(10-28)39-24(22(34)20(23)32)37-14-7-3-12(4-8-14)17(29)11-1-5-13(6-2-11)26(35)36/h1-8,15-16,18-25,27-28,30-34H,9-10H2/t15-,16-,18-,19+,20-,21-,22-,23-,24-,25-/m1/s1
• InChI Key： XBXXNMSJWVKCOG-ZMXYVGKQSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)=CC=1

Computed Properties

• Exact Mass: 567.158805
• Monoisotopic Mass: 567.158805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 241

Experimental Properties

• Density: 1.65
• Boiling Point: 881.6°Cat760mmHg
• Flash Point: 487°C
• Refractive Index: 1.69